Cas no 1119223-13-0 (1-(2-Chloropyridine-4-carbonyl)-4-[(4-methoxyphenyl)methyl]-1,4-diazepane)

• Product Name: 1-(2-Chloropyridine-4-carbonyl)-4-[(4-methoxyphenyl)methyl]-1,4-diazepane
• CAS No: 1119223-13-0
• MF: C₁₉H₂₂ClN₃O₂
• MW: 359.849883556366
• CID: 6237750
• PubChem ID: 35932757
• Update Time: 2025-06-26

1-(2-Chloropyridine-4-carbonyl)-4-[(4-methoxyphenyl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• Z256473276
• 1-(2-chloropyridine-4-carbonyl)-4-[(4-methoxyphenyl)methyl]-1,4-diazepane
• 1119223-13-0
• AKOS033944965
• EN300-26590733
• 1-(2-Chloropyridine-4-carbonyl)-4-[(4-methoxyphenyl)methyl]-1,4-diazepane

• Inchi： 1S/C19H22ClN3O2/c1-25-17-5-3-15(4-6-17)14-22-9-2-10-23(12-11-22)19(24)16-7-8-21-18(20)13-16/h3-8,13H,2,9-12,14H2,1H3
• InChI Key： XCDHETXWWUWMQB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(N1CCCN(CC2C=CC(=CC=2)OC)CC1)=O

Computed Properties

• Exact Mass: 359.1400546g/mol
• Monoisotopic Mass: 359.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.7Ų

Additional information on 1-(2-Chloropyridine-4-carbonyl)-4-[(4-methoxyphenyl)methyl]-1,4-diazepane

1-(2-Chloropyridine-4-carbonyl)-4-[(4-methoxyphenyl)methyl]-1,4-diazepane: A Novel Scaffold for Targeted Therapeutic Applications

1-(2-Chloropyridine-4-carbonyl)-4-[(4-methoxyphenyl)methyl]-1,4-diazepane represents a structurally unique compound with significant potential in pharmaceutical research. This molecule, identified by its CAS No. 1119223-13-0, combines a 1,4-diazepane ring with functionalized aromatic moieties, creating a scaffold with multifaceted pharmacological properties. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic development in neurodegenerative diseases and inflammatory disorders.

The 1,4-diazepane ring serves as a versatile platform for drug design, enabling the incorporation of diverse functional groups. The 2-Chloropyridine-4-carbonyl substituent introduces electrophilic and lipophilic characteristics, while the 4-methoxyphenyl group enhances molecular interactions with biological targets. This combination of structural features allows the compound to exhibit dual binding capabilities, targeting both enzyme-active sites and protein-protein interaction interfaces.

Recent advances in medicinal chemistry have demonstrated the importance of 1,4-diazepane derivatives in developing small molecule inhibitors. A 2023 study published in Journal of Medicinal Chemistry reported that compounds with similar structural frameworks show improved selectivity for kinases involved in cancer progression. This finding underscores the potential of 1-(2-Chloropyridine-4-carbonyl)-4-[(4-methoxyphenyl)methyl]-1,4-diazepane as a lead molecule for kinase-targeted therapies.

The 4-methoxyphenyl group in this molecule contributes to its favorable physicochemical properties. Methoxy substitution increases molecular hydrophobicity while maintaining solubility in physiological conditions, which is critical for drug delivery systems. This balance is essential for achieving optimal bioavailability and tissue penetration, particularly in targeting brain disorders where the blood-brain barrier poses significant challenges.

Recent computational studies have revealed that the 1,4-diazepane ring can adopt multiple conformations, enabling it to interact with diverse biological targets. A 2024 review in ACS Chemical Biology highlighted the role of such flexible scaffolds in modulating G-protein coupled receptors (GPCRs), which are implicated in numerous pathological conditions. This structural adaptability may explain the compound's potential for multi-target engagement.

The 2-Chloropyridine-4-carbonyl moiety introduces a unique electrophilic character to the molecule, which could be exploited for designing prodrugs. This feature is particularly relevant in the context of controlled drug release, where the compound's reactivity can be modulated to achieve targeted therapeutic effects. Such properties are highly desirable in developing drugs for chronic conditions requiring sustained pharmacological activity.

Experimental data from 2023 studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key cytokine signaling pathways. Research published in Pharmacological Research demonstrated that similar scaffolds can suppress NF-κB activation, a critical mediator of inflammatory responses. This finding positions the compound as a potential therapeutic agent for autoimmune diseases and inflammatory conditions.

The 1,4-diazepane ring also provides a framework for incorporating additional functional groups, which could enhance its therapeutic profile. For instance, the introduction of hydrophilic substituents could improve its solubility in aqueous environments, while hydrophobic modifications might enhance its ability to cross cell membranes. These tunable properties make the compound a valuable platform for further chemical optimization.

Recent advances in synthetic chemistry have enabled the efficient synthesis of 1-(2-Chloropyridine-4-carbonyl)-4-[(4-methoxyphenyl)methyl]-1,4-diazepane. A 2023 paper in Organic & Biomolecular Chemistry described a novel multi-step synthesis route that significantly reduces the number of purification steps, making the compound more accessible for large-scale production. This development is crucial for transitioning from laboratory research to clinical applications.

The 4-methoxyphenyl group's influence on molecular interactions has been further explored in molecular docking studies. These studies suggest that the compound can bind to multiple protein targets, including enzymes and receptors involved in neurodegenerative diseases. This multi-targeting capability may explain its potential for addressing complex pathophysiological mechanisms.

Current research efforts are focused on elucidating the compound's mechanism of action in cellular models. Preliminary studies indicate that it may modulate the activity of specific kinases, such as JAK-STAT and MAPK pathways, which are implicated in various diseases. These findings are being validated through in vitro and in vivo experiments, with promising results from animal models of neurodegenerative disorders.

The structural features of this compound also make it a suitable candidate for drug repurposing. By leveraging its ability to interact with multiple targets, researchers are exploring its potential for treating conditions beyond its initial therapeutic indications. This approach is gaining traction in the pharmaceutical industry, where the cost of developing new drugs is a major challenge.

Future research directions include the development of derivative compounds with enhanced pharmacological profiles. By modifying the 1,4-diazepane ring or introducing new functional groups, scientists aim to optimize the compound's therapeutic potential while minimizing side effects. These efforts are critical for advancing the compound from preclinical studies to clinical trials.

Overall, 1-(2-Chloropyridine-4-carbonyl)-4-[(4-methyloxyphenyl)methyl]-1,4-diazepane represents a promising scaffold for drug development. Its unique structural features, combined with recent advances in synthetic chemistry and molecular biology, position it as a valuable tool for addressing complex medical conditions. Continued research into its pharmacological properties and therapeutic applications will be essential for realizing its full potential in clinical settings.

As the field of medicinal chemistry continues to evolve, compounds like 1-(2-Chloropyridine-4-carbonyl)-4-[(4-methoxyphenyl)methyl]-1,4-diazepane will play a pivotal role in the discovery of novel therapeutics. The integration of computational modeling, synthetic chemistry, and biological research will be crucial for translating these promising compounds into effective treatments for patients.

In conclusion, the structural complexity and functional versatility of 1-(2-Chloropyridine-4-carbonyl)-4-[(4-methoxyphenyl)methyl]-1,4-diazepane make it an exciting area of research. Its potential applications in treating a wide range of diseases underscore the importance of further investigation into its molecular mechanisms and therapeutic potential. With ongoing advancements in drug discovery techniques, this compound may soon become a cornerstone in the development of innovative therapies.